Cas no 40694-54-0 (4'-Methyl-biphenyl-2-methanamine)

• Product Name: 4'-Methyl-biphenyl-2-methanamine
• CAS No: 40694-54-0
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 858747
• Update Time: 2026-04-29

4'-Methyl-biphenyl-2-methanamine Chemical and Physical Properties

Names and Identifiers

• 4'-Methyl-biphenyl-2-methanamine

Additional information on 4'-Methyl-biphenyl-2-methanamine

4'-Methyl-biphenyl-2-methanamine (CAS No. 40694-54-0): A Comprehensive Overview

The compound 4'-Methyl-biphenyl-2-methanamine (CAS No. 40694-54-0) is a fascinating organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the family of biphenyl derivatives, which are known for their unique electronic properties and structural versatility. The methyl group substitution at the para position of the biphenyl ring introduces additional complexity to its electronic structure, making it a subject of interest for researchers in both academia and industry.

Recent studies have highlighted the potential of biphenyl derivatives like 4'-Methyl-biphenyl-2-methanamine in the development of advanced materials, particularly in the realm of organic electronics. The molecule's ability to form stable π-conjugated systems has been leveraged in the creation of novel semiconducting materials, which exhibit enhanced charge transport properties. These materials are being explored for use in next-generation devices such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs), where high efficiency and stability are critical.

In addition to its electronic applications, 4'-Methyl-biphenyl-2-methanamine has also found relevance in the field of drug discovery. Its structural similarity to certain bioactive compounds has prompted investigations into its potential as a lead compound for therapeutic agents. Researchers have explored its interactions with various biological targets, including enzymes and receptors, using advanced computational modeling techniques such as molecular docking and dynamics simulations. These studies have provided valuable insights into the compound's pharmacokinetic properties and its potential for further optimization in drug design.

The synthesis of 4'-Methyl-biphenyl-2-methanamine involves a series of well-established organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and improving scalability. These improvements have made the compound more accessible for large-scale applications, particularly in the pharmaceutical and materials industries.

From an environmental standpoint, the ecological impact of biphenyl derivatives like 4'-Methyl-biphenyl-2-methanamine has been a topic of concern. Studies have shown that these compounds can exhibit varying degrees of persistence in aquatic environments, depending on their structural features. Regulatory agencies have implemented stringent guidelines to monitor their use and disposal, ensuring minimal environmental footprint while maximizing their benefits.

In conclusion, 4'-Methyl-biphenyl-2-methanamine (CAS No. 40694-54-0) stands as a testament to the ingenuity of modern organic chemistry. Its unique properties and diverse applications continue to drive innovation across multiple disciplines. As research progresses, this compound is poised to play an even greater role in shaping the future of materials science and therapeutic development.